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Introduction

This guide provides a comparative analysis of the mechanical properties of common AZ series

magnesium alloys, which serve as alternatives to the less documented AZ66 alloy. Due to the

limited publicly available data on the specific repeatability and reproducibility of property

measurements for an alloy designated as "AZ66," this document focuses on providing a

baseline understanding of the properties of widely used magnesium-aluminum-zinc (AZ) alloys.

The information presented is intended for materials researchers, scientists, and engineering

professionals involved in the selection and application of lightweight structural materials.

The AZ series of magnesium alloys are known for their low density and high strength-to-weight

ratio, making them suitable for various applications in the aerospace, automotive, and

electronics industries.[1] The properties of these alloys, such as tensile strength, yield strength,

and elongation, are critically dependent on their composition and processing methods.[2]

Comparative Mechanical Properties of AZ Series
Alloys
The following table summarizes the typical mechanical properties of several common AZ series

magnesium alloys. These values are indicative and can vary based on the casting method,

heat treatment, and processing.
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Alloy
Designation

Ultimate
Tensile
Strength (MPa)

Yield Strength
(MPa)

Elongation (%)

Key
Characteristic
s &
Applications

AZ31 215 - 260[2] 150 - 220[2] 7 - 40[3]

Good

combination of

room-

temperature

strength and

ductility. Used for

sheet, plate, and

extrusions.[4]

AZ61 ~325[4] 160 - 240[3] 7 - 40[3]

Higher strength

than AZ31 due to

increased

aluminum

content.

Commonly used

for forgings and

extrusions.[3][4]

AZ80 ~350[4] 160 - 240[3] 7 - 40[3]

Offers the

highest strength

among the

common wrought

AZ alloys.[4]

AZ91D 230 - 280[2][5] 140 - 200[2][5] 2 - 10[3][5]

Excellent

castability and

good strength.

The most

common die-cast

magnesium alloy.

[6]
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Mg-6Zn-4Al-

0.5Cu (similar to

AZ66)

312[7] 202[7] 7[7]

A double-aged

alloy with

improved tensile

properties due to

fine precipitates.

[7]

Experimental Protocol: Tensile Testing of
Magnesium Alloys
The following is a generalized protocol for determining the tensile properties of magnesium

alloys, based on common industry standards.

1. Specimen Preparation:

Tensile test specimens are machined from cast billets or wrought products according to
standard specifications (e.g., ASTM E8/E8M).
The dimensions of the gauge length, grip sections, and fillets are precisely controlled.
The surface of the specimen is polished to remove any machining marks that could act as
stress concentrators.

2. Test Procedure:

The tensile test is performed using a universal testing machine.
The specimen is securely held in the grips of the testing machine.
An extensometer is attached to the gauge section of the specimen to accurately measure
elongation.
A uniaxial tensile load is applied to the specimen at a constant strain rate until fracture.
The load and displacement data are continuously recorded throughout the test.

3. Data Analysis:

The engineering stress is calculated by dividing the applied load by the original cross-
sectional area of the gauge section.
The engineering strain is calculated by dividing the change in gauge length by the original
gauge length.
A stress-strain curve is plotted from the collected data.
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The ultimate tensile strength (UTS) is the maximum stress reached on the stress-strain
curve.
The yield strength is typically determined as the stress at which a specified amount of plastic
deformation (e.g., 0.2% offset) has occurred.
The elongation is the percentage increase in the gauge length after fracture.

Workflow for Mechanical Property Measurement
The following diagram illustrates a typical workflow for the mechanical testing and

characterization of a magnesium alloy.
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Caption: Workflow for mechanical property testing of magnesium alloys.

Considerations for Repeatability and Reproducibility
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While specific studies on the repeatability and reproducibility of AZ66 property measurements

were not found, these are critical aspects of materials characterization. Key factors influencing

the variability of mechanical property data include:

Material Homogeneity: Inhomogeneities in the cast alloy, such as porosity and segregation of

alloying elements, can lead to variations in measured properties.

Specimen Preparation: The precision of machining and the quality of the surface finish of test

specimens are crucial.

Testing Equipment: Calibration and accuracy of the universal testing machine and

extensometers are essential.

Operator Variation: Differences in how operators mount specimens and conduct tests can

introduce variability.

Environmental Conditions: Temperature and humidity can affect the mechanical behavior of

magnesium alloys.

To ensure high-quality and reliable data, it is imperative to follow standardized testing

procedures, use calibrated equipment, and employ well-trained personnel. Statistical analysis

of multiple test results is necessary to establish the mean values and variability of the material's

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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